Miransertib

• CAS No.: 1313881-70-7
• Product Name: Miransertib
• Molecular Formula: C₂₇H₂₄N₆
• Molecular Weight: 432.53
• IUPAC Name: 3-[3-[4-(1-aminocyclobutyl)phenyl]-5-phenylimidazo[4,5-b]pyridin-2-yl]pyridin-2-amine
• Standard InChI: InChI=1S/C27H24N6/c28-24-21(8-4-17-30-24)25-32-23-14-13-22(18-6-2-1-3-7-18)31-26(23)33(25)20-11-9-19(10-12-20)27(29)15-5-16-27/h1-4,6-14,17H,5,15-16,29H2,(H2,28,30)
• Standard InChIKey: HNFMVVHMKGFCMB-UHFFFAOYSA-N
• SMILES: C1CC(C1)(C2=CC=C(C=C2)N3C4=C(C=CC(=N4)C5=CC=CC=C5)N=C3C6=C(N=CC=C6)N)N
• Appearance: Assay:≥98%A crystalline solid
• Description: ARQ-092 is an Akt inhibitor extracted from patent US/20150299195A1, compound A.Target: Akt
• Synonyms: 3-[3-[4-(1-aminocyclobutyl)phenyl]-5-phenyl-3H-imidazo[4,5-b]pyridin-2-yl]-2-pyridinamine
• Reference: [1]. Daniel T. Dransfield, et al. Compositions and methods for treating proliferation disorders. WO/2016037044/A1.; [2]. Craig Bates, et al. Salts and polymorphs of a substituted imidazopyridinyl-aminopyridine compound. US/20150299195/A1; [3]. Craig Bates, et al. Process of preparing 3-(3-(4-(1-aminocyclobutyl)phenyl)-5-phenyl-3h-imidazo[4,5-b]pyridin-2-yl)pyridin-2-amine. US/20150266876/A1
• PubChem Compound: 53262401
• Last Modified: Nov 11 2021